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Compound of Interest

Compound Name: potassium;2-methylpropanoate

Cat. No.: B7823363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of potassium isobutyrate. The information is presented to support research,

development, and application of this compound in various scientific fields. All quantitative data

is summarized in structured tables for ease of reference, and detailed experimental protocols

are provided for key analytical procedures.

Chemical Identity and Structure
Potassium isobutyrate, also known as potassium 2-methylpropanoate, is the potassium salt of

isobutyric acid.[1][2][3] It is classified as a short-chain fatty acid salt.

Molecular Structure:
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Caption: Chemical structure of potassium isobutyrate.

Physicochemical Properties
The following tables summarize the key physicochemical properties of potassium isobutyrate

and its parent acid, isobutyric acid.

Table 1: Physicochemical Properties of Potassium Isobutyrate
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Property Value Reference

Molecular Formula C4H7KO2 [1][2][3][4][5][6][7][8]

Molecular Weight 126.20 g/mol [1][4][5][8][9][10][11]

Appearance

White to almost white

crystalline powder, hygroscopic

solid

[8][9][10][12]

Boiling Point 155 °C [6][9][12]

Flash Point 58.2 °C [4][6]

Solubility Highly soluble in water. [13]

Solid Phase Heat Capacity

(Cp,solid)
166.95 J/mol·K (at 298.15 K) [5]

Solid Phase Molar Entropy

(S°solid,1 bar)
192.40 J/mol·K [5]

Table 2: Physicochemical Properties of Isobutyric Acid

Property Value Reference

Molecular Formula C4H8O2 [14][15][16][17]

Molecular Weight 88.11 g/mol [14][15]

Appearance
Colorless liquid with a slightly

unpleasant odor
[14][15][17]

Melting Point -47 °C [14][16]

Boiling Point 153-155 °C [14][16]

Density 0.95 g/mL at 25 °C [14]

Solubility in Water Approx. 210 g/L at 20 °C [14]

pKa 4.84 [14][15][16]
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Experimental Protocols
Synthesis of Potassium Isobutyrate
The most direct method for the synthesis of potassium isobutyrate is the neutralization of

isobutyric acid with a potassium base, such as potassium hydroxide.[13]

Synthesis of Potassium Isobutyrate
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Caption: Workflow for the synthesis of potassium isobutyrate.

Detailed Protocol:

Dissolution: Dissolve a known molar equivalent of isobutyric acid in a suitable solvent, such

as distilled water or ethanol, in a reaction vessel.

Titration: Slowly add a stoichiometric amount of potassium hydroxide solution to the

isobutyric acid solution while stirring continuously. The reaction is exothermic, and cooling

may be necessary to maintain a controlled temperature (e.g., 25–60°C).[13]
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Neutralization: Monitor the pH of the reaction mixture. The addition of potassium hydroxide is

complete when a neutral pH is achieved.

Isolation: The resulting potassium isobutyrate can be isolated by removing the solvent under

reduced pressure using a rotary evaporator.

Drying: The solid product should be dried under vacuum to remove any residual solvent and

water.

Determination of Melting Point
The melting point of a solid crystalline substance is a key indicator of its purity.

Protocol:

Sample Preparation: A small amount of the dried potassium isobutyrate powder is packed

into a capillary tube.

Instrumentation: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a controlled rate.

Observation: The temperature at which the substance begins to melt and the temperature at

which it becomes completely liquid are recorded as the melting range.

Determination of Aqueous Solubility
Protocol:

Equilibrium Method: An excess amount of potassium isobutyrate is added to a known volume

of distilled water in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure equilibrium is reached.

Separation: The undissolved solid is separated from the saturated solution by filtration or

centrifugation.
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Quantification: The concentration of potassium isobutyrate in the clear supernatant is

determined using a suitable analytical method, such as gravimetric analysis (after

evaporation of the solvent) or titration.

Determination of pKa (of Isobutyric Acid)
The pKa of the conjugate acid is crucial for understanding the behavior of potassium

isobutyrate in solution.

Protocol (Potentiometric Titration):

Sample Preparation: A standard solution of isobutyric acid is prepared in water.

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH or

KOH) while monitoring the pH with a calibrated pH meter.

Data Analysis: A titration curve (pH vs. volume of titrant added) is plotted. The pH at the half-

equivalence point (where half of the acid has been neutralized) is equal to the pKa of the

acid.

Biological Activity and Signaling
Isobutyric acid, the parent compound of potassium isobutyrate, is a short-chain fatty acid that

can act as an agonist for the free fatty acid receptor 2 (FFAR2), also known as GPR43.[14]

This G protein-coupled receptor is involved in various metabolic and inflammatory processes.
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Caption: Generalized signaling pathway of FFAR2 activation by isobutyrate.
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Safety and Handling
Potassium isobutyrate is generally considered to be of low toxicity. However, as with any

chemical, appropriate safety precautions should be taken. It is described as causing skin and

serious eye irritation, and may cause respiratory irritation.[18] It is a hygroscopic solid and

should be stored in a dry, well-ventilated place.[9][10][12] For detailed safety information, refer

to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Potassium isobutyrate | C4H7KO2 | CID 23677462 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. CAS Common Chemistry [commonchemistry.cas.org]

3. potassium isobutyrate [webbook.nist.gov]

4. echemi.com [echemi.com]

5. potassium isobutyrate (CAS 19455-20-0) - Chemical & Physical Properties by Cheméo
[chemeo.com]

6. Potassium Isobutyrate | CAS#:19455-20-0 | Chemsrc [chemsrc.com]

7. CAS 19455-20-0: Potassium isobutyrate | CymitQuimica [cymitquimica.com]

8. Potassium Isobutyrate | CymitQuimica [cymitquimica.com]

9. ammol.org [ammol.org]

10. labproinc.com [labproinc.com]

11. sigmaaldrich.com [sigmaaldrich.com]

12. Potassium Isobutyrate Manufacturers, with SDS [mubychem.com]

13. Potassium Isobutyrate|Research Compound [benchchem.com]

14. grokipedia.com [grokipedia.com]

15. Isobutyric Acid | C4H8O2 | CID 6590 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR937703_msds.pdf
https://ammol.org/potassiumisobutyratesuppliers.html
https://labproinc.com/products/potassium-isobutyrate-25g-i0107-25g
https://mubychem.com/potassiumisobutyratemanufacturers.html
https://www.benchchem.com/product/b7823363?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-isobutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-isobutyrate
https://commonchemistry.cas.org/detail?cas_rn=19455-20-0
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19455200&Mask=2
https://www.echemi.com/products/pd2109091279-potassium-2-methylpropanoate.html
https://www.chemeo.com/cid/28-945-2/potassium-isobutyrate
https://www.chemeo.com/cid/28-945-2/potassium-isobutyrate
https://www.chemsrc.com/en/cas/19455-20-0_585481.html
https://cymitquimica.com/cas/19455-20-0/
https://cymitquimica.com/products/3B-I0107/potassium-isobutyrate/
https://ammol.org/potassiumisobutyratesuppliers.html
https://labproinc.com/products/potassium-isobutyrate-25g-i0107-25g
https://www.sigmaaldrich.com/HK/zh/substance/bbepotassiumisobutyrate126219455200
https://mubychem.com/potassiumisobutyratemanufacturers.html
https://www.benchchem.com/product/b101088
https://grokipedia.com/page/Isobutyric_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyric-Acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. Isobutyric_acid [chemeurope.com]

17. Isobutyric acid - Wikipedia [en.wikipedia.org]

18. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [Physicochemical Properties of Potassium Isobutyrate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7823363#physicochemical-properties-of-potassium-
isobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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